1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride

• IUPAC Name: 1-(4-ethylphenyl)sulfonyl-4-[(4-methylphenyl)methyl]piperazine;hydrochloride
• InChI: InChI=1S/C20H26N2O2S.ClH/c1-3-18-8-10-20(11-9-18)25(23,24)22-14-12-21(13-15-22)16-19-6-4-17(2)5-7-19;/h4-11H,3,12-16H2,1-2H3;1H
• InChI Key: KUJWTWWWJRRELU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)C.Cl
• Molecular Formula: C20H27ClN2O2S
• Molecular Weight: 395.0 g/mol

Description

1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride is a chemical compound that has been widely used in scientific research applications. It is a piperazine derivative that has been synthesized through a specific method and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride involves its interaction with specific receptors in the brain. It has been found to bind to serotonin receptors and to act as an agonist, which means that it activates these receptors. This activation leads to an increase in the release of certain neurotransmitters, which can have various effects on the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride are complex and depend on the specific receptors that it interacts with. It has been found to have effects on serotonin, dopamine, and norepinephrine receptors, which can lead to changes in mood, cognition, and behavior. It has also been found to have effects on the cardiovascular system, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride has several advantages for lab experiments. It is a highly purified compound that is easy to synthesize and has a high yield. It has also been extensively studied and has well-characterized effects on specific receptors in the brain. However, it also has some limitations, including its potential for toxicity and its limited solubility in certain solvents.

Future Directions

There are several future directions for the study of 1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride. One direction is the development of new drugs that target specific receptors in the brain. Another direction is the study of its effects on other physiological systems, such as the immune system. Finally, there is a need for further research into its potential toxicity and its safety for use in humans.
Conclusion
In conclusion, 1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride is a highly purified compound that has been extensively studied for its effects on the central nervous system. It has unique biochemical and physiological effects and has been used in various scientific research applications. Further research is needed to fully understand its mechanism of action and its potential for toxicity, but it has the potential to be a valuable tool for the development of new drugs and the study of specific receptors in the brain.

Scientific Research Applications

1-[(4-ethylphenyl)sulfonyl]-4-(4-methylbenzyl)piperazine hydrochloride has been used in various scientific research applications. It has been found to have unique effects on the central nervous system and has been used to study the function of certain neurotransmitters. It has also been used in the development of new drugs that target specific receptors in the brain.